Cas no 20711-00-6 (cyclocystine)

• Product Name: cyclocystine
• CAS No: 20711-00-6
• MF: C₆H₁₀N₂O₃S₂
• MW: 222.285198688507
• CID: 910321
• PubChem ID: 193564
• Update Time: 2025-04-19

cyclocystine Chemical and Physical Properties

Names and Identifiers

• cyclocystine
• (4R)-7-amino-6-oxo-1,2,5-dithiazocane-4-carboxylic acid
• DTXSID60942917
• 3,4-Dithia-7,9-diazabicyclo(4.2.2)decane-8,10-dione
• 20711-00-6
• 7-Amino-6-hydroxy-3,4,7,8-tetrahydro-1,2,5-dithiazocine-4-carboxylic acid

• Inchi： 1S/C6H10N2O3S2/c7-3-1-12-13-2-4(6(10)11)8-5(3)9/h3-4H,1-2,7H2,(H,8,9)(H,10,11)/t3?,4-/m0/s1
• InChI Key： NLBLLPROASDPSC-BKLSDQPFSA-N
• SMILES： S1C[C@@H](C(=O)O)NC(C(CS1)N)=O

Computed Properties

• Exact Mass: 222.0134
• Monoisotopic Mass: 222.01328453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 143Ų

Experimental Properties

• PSA: 92.42